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Compound of Interest

Compound Name:
4-Amino-3-fluoro-5-

methylbenzoicacid

Cat. No.: B15318731

Get Quote

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into drug

candidates has become a cornerstone of modern therapeutic design, particularly in oncology.

The unique properties of the fluorine atom—its small size, high electronegativity, and ability to

form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability,

lipophilicity, and binding affinity to biological targets.[1] 4-Amino-3-fluoro-5-methylbenzoic acid

is a quintessential example of a highly functionalized, high-value intermediate that leverages

these properties. Its substituted aniline structure serves as a versatile scaffold for the synthesis

of targeted cancer therapies, especially small molecule kinase inhibitors. This guide provides

detailed protocols for the synthesis and application of this key intermediate, offering field-

proven insights for researchers and drug development professionals.

Physicochemical Properties & Safety Data
Accurate characterization and safe handling are paramount in the laboratory. The properties of

4-Amino-3-fluoro-5-methylbenzoic acid are summarized below.
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Property Value

CAS Number 2015963-18-3[2]

Molecular Formula C₈H₈FNO₂

Molecular Weight 169.15 g/mol [1]

IUPAC Name 4-Amino-3-fluoro-5-methylbenzoic acid

Appearance Off-white to light brown solid (typical)

Storage

Store in a cool, dry, well-ventilated area, away

from incompatible materials like strong oxidizing

agents.[3][4]

Hazard Identification and Safe Handling
As with many specialized chemical reagents, 4-Amino-3-fluoro-5-methylbenzoic acid and its

precursors require careful handling in a controlled laboratory environment.

General Handling: Use only in a chemical fume hood to avoid inhalation of dust or vapors.[3]

[5] Wear appropriate Personal Protective Equipment (PPE), including safety glasses with

side shields, a lab coat, and chemical-resistant gloves.[4] Avoid contact with skin and eyes.

[6]

First Aid Measures:

Skin Contact: Immediately wash off with plenty of soap and water. If irritation persists,

seek medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur.[7]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][8]

Protocol 1: Synthesis of 4-Amino-3-fluoro-5-
methylbenzoic Acid
This protocol outlines a plausible multi-step synthesis, a common pathway for constructing

such substituted aromatic compounds, adapted from established methodologies for similar

structures.[7][9]

Workflow Overview
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Start: 2-Fluoro-4-methylaniline

Step 1: Acetylation (Protection)
Reagents: Acetic Anhydride, Pyridine

 Protection of Amine

Step 2: Nitration
Reagents: HNO₃, H₂SO₄

 Regioselective Nitration

Step 3: Hydrolysis (Deprotection)
Reagents: Aq. HCl, Heat

 Amine Deprotection

Step 4: Sandmeyer Reaction (Diazotization & Cyanation)
Reagents: NaNO₂, HCl; then CuCN

 Amine to Nitrile Conversion

Step 5: Hydrolysis of Nitrile
Reagents: NaOH, Heat; then HCl

 Nitrile to Carboxylic Acid

Final Product:
4-Amino-3-fluoro-5-methylbenzoic acid

 Acidification & Isolation
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Reactants Reagents

4-Amino-3-fluoro-5-methylbenzoic acid

Amide Bond Formation

Heterocyclic Amine Core
(e.g., Aminopyrazole)

Coupling Agent
(e.g., HATU, EDC)

Base
(e.g., DIPEA)

Solvent
(e.g., DMF)

Final Product:
Potential Kinase Inhibitor

Normal Signaling

Inhibited Signaling

ATP Kinase Binds Substrate_P Phosphorylates Proliferation &
Survival

 Activates

Drug Molecule
(from Intermediate)

Kinase Binds & Blocks Substrate No Phosphorylation

ATP
 Binding Prevented

No Signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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